Cas no 1273596-63-6 (2-amino-2-(2-bromo-4-methylphenyl)ethan-1-ol)

• Product Name: 2-amino-2-(2-bromo-4-methylphenyl)ethan-1-ol
• CAS No: 1273596-63-6
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5099001
• PubChem ID: 77130237
• Update Time: 2025-06-08

2-amino-2-(2-bromo-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2-bromo-4-methylphenyl)ethanol
• 2-amino-2-(2-bromo-4-methylphenyl)ethan-1-ol

• Inchi： 1S/C9H12BrNO/c1-6-2-3-7(8(10)4-6)9(11)5-12/h2-4,9,12H,5,11H2,1H3
• InChI Key： NMOXDSQWTAPHGY-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1Br)(N)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-amino-2-(2-bromo-4-methylphenyl)ethan-1-ol

Professional Introduction to 2-amino-2-(2-bromo-4-methylphenyl)ethan-1-ol (CAS No. 1273596-63-6)

2-amino-2-(2-bromo-4-methylphenyl)ethan-1-ol, identified by the CAS number 1273596-63-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amino alcohols, characterized by its dual functional groups: an amino group and a hydroxyl group, both attached to a central carbon atom. The presence of a brominated aromatic ring further enhances its structural complexity and potential biological activity.

The molecular structure of 2-amino-2-(2-bromo-4-methylphenyl)ethan-1-ol consists of a phenyl ring substituted with a bromine atom at the 2-position and a methyl group at the 4-position. This substitution pattern contributes to its unique electronic and steric properties, making it a valuable scaffold for drug discovery. The compound’s solubility, reactivity, and interaction with biological targets are influenced by these structural features, which are critical in determining its pharmacological profile.

In recent years, there has been growing interest in aromatic amino alcohols due to their potential applications in the development of novel therapeutic agents. The bromine atom in 2-amino-2-(2-bromo-4-methylphenyl)ethan-1-ol serves as a handle for further chemical modification, enabling the synthesis of derivatives with tailored biological activities. Researchers have leveraged this compound to explore its role in modulating various biological pathways, including enzyme inhibition and receptor binding.

One of the most compelling aspects of 2-amino-2-(2-bromo-4-methylphenyl)ethan-1-ol is its utility as an intermediate in the synthesis of more complex molecules. Its structural motif has been incorporated into libraries of compounds designed for high-throughput screening (HTS) to identify potential drug candidates. The bromine substituent, in particular, facilitates cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to construct heterocyclic frameworks.

Recent studies have highlighted the importance of aromatic amino alcohols in addressing neurological disorders. The phenyl ring in 2-amino-2-(2-bromo-4-methylphenyl)ethan-1-ol can interact with specific binding sites on neurotransmitter receptors, potentially leading to the development of new treatments for conditions such as Alzheimer’s disease and Parkinson’s disease. Additionally, the hydroxyl group provides a site for hydrogen bonding interactions, which can enhance binding affinity and selectivity.

The pharmacokinetic properties of 2-amino-2-(2-bromo-4-methylphenyl)ethan-1-ol are also under investigation. Its molecular weight and lipophilicity influence its absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these parameters, researchers aim to improve the compound’s bioavailability and reduce off-target effects. Computational modeling techniques have been employed to predict how modifications to its structure might affect its pharmacokinetic behavior.

In conclusion, 2-amino-2-(2-bromo-4-methylphenyl)ethan-1-ol (CAS No. 1273596-63-6) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and selectivity. As our understanding of biological targets advances, compounds like this will continue to play a crucial role in the discovery and development of new medicines.